Cas no 1366302-81-9 ((3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366302-81-9
• MF: C₂₃H₁₉BrN₂O₄
• MW: 467.311965227127
• CID: 6594419
• PubChem ID: 165807542
• Update Time: 2025-05-21

(3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(2-bromopyridin-3-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1366302-81-9
• EN300-1164459

• Inchi： 1S/C23H19BrN2O4/c24-22-18(10-5-11-25-22)20(12-21(27)28)26-23(29)30-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-11,19-20H,12-13H2,(H,26,29)(H,27,28)/t20-/m0/s1
• InChI Key： SCIRWOSGBLEIOA-FQEVSTJZSA-N
• SMILES： BrC1C(=CC=CN=1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.05282g/mol
• Monoisotopic Mass: 466.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Brief on (3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366302-81-9)

The compound (3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366302-81-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel pharmaceuticals. The presence of the 2-bromopyridin-3-yl moiety and the Fmoc-protected amino group makes it a versatile building block for the construction of complex molecules. Researchers have utilized this compound in the development of protease inhibitors and other small-molecule therapeutics, leveraging its unique chemical properties to enhance binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of (3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the synthesis of targeted kinase inhibitors. The study reported that the compound's bromopyridine group facilitates cross-coupling reactions, enabling the rapid assembly of diverse chemical libraries. This approach has been instrumental in identifying lead compounds for oncology and inflammatory diseases.

Another significant application of this compound lies in peptide synthesis. The Fmoc-protected amino acid derivative serves as a critical reagent in solid-phase peptide synthesis (SPPS), enabling the efficient production of peptides with high purity and yield. Recent advancements in SPPS methodologies have further underscored the importance of this compound in the development of peptide-based therapeutics, including antimicrobial peptides and hormone analogs.

Ongoing research is also exploring the compound's potential in bioconjugation strategies. Its reactive bromine atom and carboxylic acid functionality allow for site-specific modifications of biomolecules, such as antibodies and proteins. This has opened new avenues for the development of antibody-drug conjugates (ADCs) and other targeted therapies, which are increasingly important in precision medicine.

In conclusion, (3S)-3-(2-bromopyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366302-81-9) represents a valuable tool in modern drug discovery. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, makes it a compound of great interest to researchers in chemical biology and medicinal chemistry. Future studies are expected to further elucidate its role in the development of next-generation therapeutics.